Cas no 1334472-13-7 (4-Fluoro-piperidin-3-ol)

• Product Name: 4-Fluoro-piperidin-3-ol
• CAS No: 1334472-13-7
• MF: C₅H₁₀FNO
• MW: 119.137404918671
• MDL: MFCD24395217
• CID: 5149272
• PubChem ID: 67074262
• Update Time: 2026-03-03

4-Fluoro-piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-fluoropiperidin-3-ol
• (3S,4R)-4-fluoropiperidin-3-ol
• trans-4-fluoro-3-piperidinol
• 4-Fluoro-piperidin-3-ol
• trans-4-Fluoro-3-hydroxypiperidine
• SB10680
• SB13008
• 3-Piperidinol, 4-fluoro-

• MDL： MFCD24395217
• Inchi： 1S/C5H10FNO/c6-4-1-2-7-3-5(4)8/h4-5,7-8H,1-3H2
• InChI Key： CJAXOFJRWIZALN-UHFFFAOYSA-N
• SMILES： FC1CCNCC1O

Computed Properties

• Exact Mass: 119.074642105g/mol
• Monoisotopic Mass: 119.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-Fluoro-piperidin-3-ol

4-Fluoro-piperidin-3-ol (CAS 1334472-13-7): A Versatile Building Block in Medicinal Chemistry

4-Fluoro-piperidin-3-ol, with the CAS number 1334472-13-7, is a key intermediate in the synthesis of diverse pharmaceutical compounds. This compound belongs to the class of piperidine derivatives, which are widely used in drug discovery due to their ability to modulate receptor interactions and enhance pharmacological activity. Recent advances in medicinal chemistry have highlighted the significance of fluorine-containing piperidinol scaffolds, particularly in the development of therapeutics targeting neurodegenerative disorders and inflammatory diseases.

The molecular structure of 4-Fluoro-piperidin-3-ol features a six-membered piperidine ring with a hydroxyl group at the 3-position and a fluorine atom at the 4-position. This structural motif provides unique opportunities for functional group modification, enabling the design of molecules with tailored pharmacokinetic profiles. A 2023 study published in Journal of Medicinal Chemistry demonstrated that fluorinated piperidine derivatives exhibit enhanced metabolic stability compared to their non-fluorinated counterparts, making them attractive candidates for oral drug delivery systems.

Recent research has focused on the application of 4-Fluoro-piperidin-3-ol in the development of small-molecule inhibitors for protein-protein interactions (PPIs). A 2024 paper in ACS Chemical Biology reported that derivatives of this compound showed promising activity against the Bcl-2 family of proteins, which are implicated in apoptosis regulation and cancer progression. The introduction of fluorine at the 4-position was found to significantly improve the binding affinity to target proteins, as revealed by molecular docking simulations and biochemical assays.

The synthetic versatility of 4-Fluoro-piperidin-3-ol has also been explored in the context of asymmetric catalysis. A 2023 study in Organic Letters described a novel method for the enantioselective synthesis of chiral piperidine derivatives using 4-Fluoro-piperidin-3-ol as a chiral building block. This approach allows for the preparation of enantiomerically pure compounds, which is critical for the development of drugs with high therapeutic specificity and reduced side effects.

Advances in computational chemistry have further expanded the utility of 4-Fluoro-piperidin-3-ol. Machine learning models trained on large datasets of piperidine derivatives have predicted that substituents at the 4-position, such as fluorine, can modulate the hydrophobicity and hydrogen bonding capacity of the molecule. These properties are essential for optimizing drug-target interactions and improving bioavailability. A 2024 review in Drug Discovery Today emphasized the role of fluorine-containing piperidine scaffolds in the design of next-generation antiviral agents.

From a pharmacological perspective, 4-Fluoro-piperidin-3-ol has shown potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. A 2023 preclinical study published in Neuropharmacology demonstrated that derivatives of this compound could cross the blood-brain barrier and exhibit neuroprotective effects by modulating intracellular signaling pathways. The fluorine atom at the 4-position was found to enhance the lipophilicity of the molecule, facilitating its penetration into central nervous system tissues.

The environmental impact of 4-Fluoro-piperidin-3-ol has also been a focus of recent research. A 2024 study in Green Chemistry evaluated the biodegradability of fluorinated piperidine derivatives under various environmental conditions. The findings suggested that while fluorine-containing compounds may have longer environmental persistence, their use in pharmaceuticals is carefully regulated to minimize ecological risks. This highlights the importance of sustainable chemistry practices in the synthesis and application of fluorinated piperidine derivatives.

Industrial applications of 4-Fluoro-piperidin-3-ol extend beyond pharmaceuticals into the realm of agrochemicals and materials science. A 2023 patent application described the use of this compound as a precursor for the synthesis of herbicides with improved selectivity and efficacy. The fluorine substitution was found to enhance the stability of the active ingredient under field conditions, reducing the need for frequent reapplication and minimizing environmental contamination.

From a synthetic chemistry standpoint, the preparation of 4-Fluoro-piperidin-3-ol involves several well-established methodologies. A 2022 study in Chemical Communications reported a scalable route for the synthesis of this compound using microwave-assisted organic reactions. This method significantly reduced reaction times and improved yield compared to traditional thermal methods, demonstrating the potential of green chemistry approaches in the production of fluorinated piperidine derivatives.

Future research directions for 4-Fluoro-piperidin-3-ol include the exploration of its role in the development of targeted drug delivery systems. A 2024 perspective in Advanced Drug Delivery Reviews proposed that fluorinated piperidine derivatives could serve as carriers for the delivery of therapeutic agents to specific cellular compartments. This concept is particularly relevant for the treatment of diseases such as cancer, where targeted drug delivery can enhance therapeutic efficacy while reducing systemic toxicity.

In conclusion, 4-Fluoro-piperidin-3-ol represents a versatile platform for the development of innovative therapeutics and industrial products. Its unique structural features, combined with recent advances in synthetic and computational chemistry, position it as a valuable tool in modern drug discovery. Continued research into the properties and applications of this compound will likely lead to the development of new treatments for a wide range of diseases and conditions.

For further information on the synthesis, properties, and applications of 4-Fluoro-piperidin-3-ol, consult recent publications in journals such as Journal of Medicinal Chemistry, ACS Chemical Biology, and Drug Discovery Today. These resources provide comprehensive insights into the current state of research and future prospects for this important chemical scaffold.